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Introduction
Cyclin-dependent kinase 9 (CDK9) is a critical regulator of transcriptional elongation. As the

catalytic subunit of the positive transcription elongation factor b (P-TEFb), CDK9

phosphorylates the C-terminal domain of RNA Polymerase II, a key step in the transition from

abortive to productive transcription. Dysregulation of CDK9 activity has been implicated in a

variety of diseases, including cancer, making it a compelling target for therapeutic intervention.

Chemical probes are indispensable tools for dissecting the biological functions of proteins and

validating them as drug targets. CDK9-IN-15 (also known as KB-0742) has emerged as a

potent and selective chemical probe for interrogating the function of CDK9 in cellular and in

vivo models. This technical guide provides a comprehensive overview of CDK9-IN-15,

including its biochemical and cellular activity, selectivity profile, and detailed experimental

protocols for its characterization and use.

Quantitative Data
The following tables summarize the key quantitative data for CDK9-IN-15 (KB-0742),

demonstrating its potency and selectivity for CDK9.

Table 1: Biochemical Potency and Selectivity of CDK9-IN-15 (KB-0742)[1][2][3][4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b7806049?utm_src=pdf-interest
https://www.benchchem.com/product/b7806049?utm_src=pdf-body
https://www.benchchem.com/product/b7806049?utm_src=pdf-body
https://www.benchchem.com/product/b7806049?utm_src=pdf-body
https://www.benchchem.com/product/b7806049?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/acs.jmedchem.3c01233
https://www.researchgate.net/figure/KB-0742-Is-a-Potent-and-Selective-CDK9-Inhibitor-A-Chemical-structures-of-parent_fig2_345258701
https://www.tempus.com/wp-content/uploads/2021/12/Kronos_SABCS2021_CDK9-preclinical-activity-in-organoids.pdf
https://www.medchemexpress.com/kb-0742.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7806049?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Target IC50 (nM) Selectivity (Fold vs. CDK9)

CDK9/cyclin T1 6 1

CDK1/cyclin B >10,000 >1667

CDK2/cyclin A 330 55

CDK3/cyclin E >10,000 >1667

CDK4/cyclin D1 >10,000 >1667

CDK5/p25 590 98

CDK6/cyclin D3 >10,000 >1667

CDK7/cyclin H 530 88

CDK8/cyclin C >10,000 >1667

Data is presented as the geometric mean of two independent IC50 determinations at 10 μM

ATP concentration.

Table 2: Cellular Activity of CDK9-IN-15 (KB-0742) in Triple-Negative Breast Cancer (TNBC)

Cell Lines[1][5]

Cell Line GI50 (nM) IC50 (nM)
Apoptosis
Induction

HCC1143 530 600 Yes

HCC1187 700 800 Yes

HCC1395 1000 1200 Yes

HCC1806 600 700 Yes

HCC70 600 700 No

GI50: 50% growth inhibition; IC50: 50% inhibitory concentration (cytotoxic effect).
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CDK9 plays a central role in regulating gene transcription. The following diagram illustrates the

canonical CDK9 signaling pathway and the mechanism of action of CDK9-IN-15.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7806049?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

